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Cat. No.: B13172872

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a summary of the available physicochemical data for 1-Chloro-
2,2-dimethylpentane. Due to a lack of readily available experimental data for this specific

compound, this guide presents computed properties and offers experimental data for the

closely related compound, 1-Chloro-2,2-dimethylpropane, for comparative purposes.

Furthermore, standard experimental protocols for determining density and refractive index are

detailed to guide researchers in their own characterization of this and similar compounds.

Introduction
1-Chloro-2,2-dimethylpentane (CAS No. 128399-41-7) is a halogenated alkane with the

molecular formula C₇H₁₅Cl.[1] Accurate knowledge of its physical properties, such as density

and refractive index, is essential for its application in chemical synthesis, materials science,

and for meeting quality control standards. This guide aims to consolidate the known information

regarding these key physical constants.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b13172872#bc-rfq
https://www.benchchem.com/product/b13172872/docs?utm_src=pdf-body#technical-guide-physicochemical-properties-of-1-chloro-2-2-dimethylpentane
https://www.benchchem.com/product/b13172872/docs?utm_src=pdf-body#technical-guide-physicochemical-properties-of-1-chloro-2-2-dimethylpentane
https://www.benchchem.com/product/b13172872/docs?utm_src=pdf-body#technical-guide-physicochemical-properties-of-1-chloro-2-2-dimethylpentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2_2-dimethylpentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13172872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
A thorough search of publicly available databases did not yield experimental values for the

density and refractive index of 1-Chloro-2,2-dimethylpentane. However, computed values are

available and are presented below. For reference and comparison, the experimentally

determined properties of the lower homolog, 1-Chloro-2,2-dimethylpropane (Neopentyl

chloride), are also provided.

Data Presentation
Property

1-Chloro-2,2-
dimethylpentane

1-Chloro-2,2-
dimethylpropane

CAS Number 128399-41-7[1] 753-89-9

Molecular Formula C₇H₁₅Cl[1] C₅H₁₁Cl[2]

Molecular Weight 134.65 g/mol [1] 106.59 g/mol [2]

Density No experimental data available 0.866 g/mL at 25 °C (lit.)

Refractive Index No experimental data available n20/D 1.4039 (lit.)
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Target Compound

Reference Compound

1-Chloro-2,2-dimethylpentane
(C₇H₁₅Cl)

Experimental Data Unavailable

1-Chloro-2,2-dimethylpropane
(C₅H₁₁Cl)

Experimental Data Available

Structural Homolog
(Data Comparison)
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Experimental Protocols
While specific experimental data for 1-Chloro-2,2-dimethylpentane is not available, the

following are detailed, standard methodologies for the determination of density and refractive

index for liquid organic compounds.

Determination of Density
The density of a liquid can be accurately determined using a pycnometer or a digital density

meter.

Method using a Pycnometer:

Cleaning and Calibration: The pycnometer is thoroughly cleaned with a suitable solvent (e.g.,

acetone or ethanol) and dried. It is then weighed empty on an analytical balance.
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Filling with Water: The pycnometer is filled with distilled, deionized water of a known

temperature and weighed again to determine the mass of the water. The volume of the

pycnometer can be calculated using the known density of water at that temperature.

Filling with Sample: The pycnometer is emptied, dried, and filled with the sample liquid (1-
Chloro-2,2-dimethylpentane).

Measurement: The pycnometer filled with the sample is weighed.

Calculation: The density of the sample is calculated by dividing the mass of the sample by

the volume of the pycnometer.

Method using a Digital Density Meter:

Calibration: The instrument is calibrated using dry air and distilled, deionized water.

Sample Injection: The sample is injected into the oscillating U-tube of the density meter,

ensuring no air bubbles are present.

Measurement: The instrument measures the oscillation frequency of the U-tube containing

the sample, which is related to the density of the sample. The density value is typically

displayed directly by the instrument.

Determination of Refractive Index
The refractive index of a liquid is commonly measured using an Abbe refractometer.

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, often distilled water.

Sample Application: A few drops of the sample liquid are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob until the boundary line between the light and dark fields is

sharp and centered on the crosshairs.
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Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded as the refractive index is temperature-dependent.

Density Determination Refractive Index Determination
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Conclusion
This technical guide has summarized the currently available data on the density and refractive

index of 1-Chloro-2,2-dimethylpentane. While experimental values are not present in the

surveyed literature, computed data and the experimental values for the related compound 1-

Chloro-2,2-dimethylpropane have been provided to offer a preliminary understanding of its

physicochemical properties. The included standard operating procedures for the determination

of density and refractive index are intended to facilitate future experimental characterization of

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-1-chloro-2-2-dimethylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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